2-(aminomethyl)-3-methylpentan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-(aminomethyl)-3-methylpentan-1-ol” is an organic compound that contains an aminomethyl group and a hydroxyl group. The aminomethyl group is a monovalent functional group with formula −CH2−NH2 . It can be described as a methyl group substituted by an amino group −NH2 .
Synthesis Analysis
While specific synthesis methods for “this compound” are not available, aminomethyl groups are often obtained by alkylation with Eschenmoser’s salt . Protodeboronation of alkyl boronic esters has also been reported .Molecular Structure Analysis
The molecular structure of “this compound” would consist of a pentane backbone with a methyl group attached to the third carbon, an aminomethyl group attached to the second carbon, and a hydroxyl group attached to the first carbon .Chemical Reactions Analysis
While specific reactions involving “this compound” are not available, aminomethyl groups are known to participate in various chemical reactions. For example, they can react with acyl chlorides to form oxazolines .Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(aminomethyl)-3-methylpentan-1-ol involves the reaction of 3-methylpentan-1-ol with formaldehyde and ammonium chloride, followed by reduction with sodium borohydride.", "Starting Materials": [ "3-methylpentan-1-ol", "formaldehyde", "ammonium chloride", "sodium borohydride" ], "Reaction": [ "Step 1: Mix 3-methylpentan-1-ol, formaldehyde, and ammonium chloride in a reaction flask.", "Step 2: Heat the mixture to 80-90°C and stir for 24 hours.", "Step 3: Cool the mixture and add sodium borohydride slowly while stirring.", "Step 4: Stir the mixture for an additional 2 hours.", "Step 5: Quench the reaction with water and extract the product with an organic solvent.", "Step 6: Purify the product by distillation or chromatography." ] } | |
CAS No. |
1351384-72-9 |
Molecular Formula |
C7H17NO |
Molecular Weight |
131.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.